Cas no 39942-41-1 (4-Hydroxylidocaine)

• Product Name: 4-Hydroxylidocaine
• CAS No: 39942-41-1
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 291477
• PubChem ID: 13932575
• Update Time: 2025-06-13

4-Hydroxylidocaine Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(diethylamino)-N-(4-hydroxy-2,6-dimethylphenyl)-
• 2-(diethylamino)-N-(4-hydroxy-2,6-dimethylphenyl)acetamide
• 4-Hydroxylidocaine
• CS-0737992
• 39942-41-1
• NS00096943
• SCHEMBL21261833
• DTXSID20552834
• AKOS030254893
• N~2~,N~2~-Diethyl-N-(4-hydroxy-2,6-dimethylphenyl)glycinamide
• HY-153408
• CHEBI:176449

• Inchi： 1S/C14H22N2O2/c1-5-16(6-2)9-13(18)15-14-10(3)7-12(17)8-11(14)4/h7-8,17H,5-6,9H2,1-4H3,(H,15,18)
• InChI Key： SJQBSVVRFGDJPB-UHFFFAOYSA-N
• SMILES： O=C(CN(CC)CC)NC1C(C)=CC(=CC=1C)O

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

4-Hydroxylidocaine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Hydroxylidocaine

4-Hydroxylidocaine (CAS No. 39942-41-1): A Comprehensive Overview in Modern Pharmaceutical Applications

4-Hydroxylidocaine, identified by the chemical compound code CAS No. 39942-41-1, is a significant local anesthetic agent that has garnered considerable attention in the field of pharmaceutical research and clinical practice. This compound, belonging to the ester class of anesthetics, exhibits potent analgesic properties and has been widely utilized in various medical applications. The unique structural features of 4-Hydroxylidocaine contribute to its efficacy and safety profile, making it a valuable asset in modern medicine.

The mechanism of action for 4-Hydroxylidocaine involves the inhibition of sodium channels in nerve cells, which prevents the generation and propagation of action potentials. This blockade results in a temporary loss of sensation in the targeted area, providing effective pain relief. The compound's chemical structure, characterized by a hydroxyl group and an ester linkage, enhances its ability to interact with neural receptors, thereby ensuring its clinical effectiveness.

Recent advancements in pharmaceutical research have highlighted the potential of 4-Hydroxylidocaine in combination therapies. Studies have demonstrated that when used alongside other local anesthetics or adjuvants, it can improve analgesic outcomes while minimizing side effects. This synergistic approach has been particularly beneficial in managing chronic pain conditions and complex surgical procedures.

The pharmacokinetic profile of 4-Hydroxylidocaine is another area of interest. Unlike some traditional local anesthetics, it exhibits a slower onset of action but provides prolonged duration of efficacy. This characteristic makes it particularly suitable for procedures requiring extended periods of anesthesia without frequent re-dosing. Additionally, its metabolism primarily occurs via enzymatic pathways, which allows for predictable clearance rates and reduces the risk of accumulation.

In clinical settings, 4-Hydroxylidocaine has been employed in a variety of applications, including topical formulations for dermal procedures and injectable solutions for regional anesthesia. Its versatility stems from its balanced potency and minimal systemic absorption, which minimizes the likelihood of systemic side effects. Furthermore, its compatibility with different delivery systems has facilitated its integration into diverse medical protocols.

The safety profile of 4-Hydroxylidocaine has been extensively evaluated through numerous clinical trials and post-marketing surveillance studies. These investigations have consistently shown that when used as directed, the compound is well-tolerated with a low incidence of adverse effects. Common side effects include mild transient reactions at the site of injection or application, which typically resolve without intervention.

Emerging research also explores the potential therapeutic applications of 4-Hydroxylidocaine beyond traditional analgesia. Preliminary studies suggest that it may have neuroprotective properties, which could be beneficial in managing neurological conditions associated with nerve damage or inflammation. This innovative exploration underscores the compound's multifaceted potential and opens new avenues for further investigation.

The synthesis and industrial production of 4-Hydroxylidocaine adhere to stringent quality control measures to ensure consistency and purity. Advanced manufacturing techniques are employed to optimize yield and minimize impurities, thereby guaranteeing the compound's efficacy and safety for clinical use. Regulatory agencies worldwide have approved various formulations containing 4-Hydroxylidocaine based on comprehensive toxicological and pharmacological data.

The future direction for 4-Hydroxylidocaine research appears promising, with ongoing studies aimed at refining its applications and expanding its therapeutic utility. Innovations in drug delivery systems, such as nanotechnology-based formulations, are expected to enhance its bioavailability and targeted action further. Additionally, collaborative efforts between academia and industry are likely to drive novel discoveries that could revolutionize pain management practices.

In conclusion, 4-Hydroxylidocaine (CAS No. 39942-41-1) remains a cornerstone in local anesthesia due to its robust efficacy, favorable safety profile, and versatile applications. As research continues to uncover new insights into its mechanisms and potential uses, this compound is poised to play an even more significant role in modern healthcare solutions.